Cas no 52105-16-5 (4,7-Phenanthroline, 3-methyl-)

• Product Name: 4,7-Phenanthroline, 3-methyl-
• CAS No: 52105-16-5
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 360638
• PubChem ID: 12282657
• Update Time: 2025-04-19

4,7-Phenanthroline, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline, 3-methyl-
• 3-methyl-4,7-phenanthroline
• DTXSID70484136
• 52105-16-5
• SCHEMBL8573961

• Inchi： 1S/C13H10N2/c1-9-4-5-11-10-3-2-8-14-12(10)6-7-13(11)15-9/h2-8H,1H3
• InChI Key： SBPULJLRZWGMEL-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=CC1=C2C=CC=N1

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives